![molecular formula C10H15ClN2O B2665712 2-(benzylamino)-N-methylacetamide hydrochloride CAS No. 937396-50-4](/img/structure/B2665712.png)
2-(benzylamino)-N-methylacetamide hydrochloride
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Overview
Description
“2-(benzylamino)-N-methylacetamide hydrochloride” is a chemical compound that likely contains a benzyl group (C6H5CH2-) attached to an amine functional group (NH2), and a methylacetamide group (CH3CONH2). It’s a hydrochloride salt, indicating the presence of a chloride ion .
Molecular Structure Analysis
While the exact molecular structure of “this compound” is not provided, it likely contains a benzyl group attached to an amine functional group, and a methylacetamide group . The compound likely has a similar structure to other benzylamine derivatives .Scientific Research Applications
Therapeutic Applications
Research has explored the potential therapeutic effects of related compounds, focusing on their antiviral, antiapoptotic, and neuroprotective properties. For instance, a novel anilidoquinoline derivative demonstrated significant antiviral and antiapoptotic effects in vitro and showed promise in treating Japanese encephalitis, indicating the potential of similar compounds in therapeutic applications (Joydeep Ghosh et al., 2008).
Chemical Synthesis and Reactivity
The synthesis and reactivity of compounds structurally similar to "2-(benzylamino)-N-methylacetamide hydrochloride" have been extensively studied. For example, the addition reactions of primary aliphatic amines to 1,2-benzoquinone and the absence of reaction with secondary amides like N-methylacetamide highlight the chemical reactivity and potential for synthesizing novel compounds (R. Davies & J. L. Frahn, 1978). Furthermore, studies on N-substituted amide hydrolysis in high-temperature water shed light on reaction kinetics and mechanisms, contributing to a deeper understanding of chemical processes involving similar compounds (P. Duan et al., 2010).
Pharmacological and Biological Insights
Investigations into the pharmacological properties of related compounds, such as their roles as sigma receptor ligands or inhibitors of specific channels, provide insights into the biological significance and potential therapeutic uses of "this compound." The discovery of potent sigma receptor ligands with high selectivity offers valuable tools for studying receptor functions and developing new therapeutic agents (B. de Costa et al., 1990).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(benzylamino)-N-methylacetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c1-11-10(13)8-12-7-9-5-3-2-4-6-9;/h2-6,12H,7-8H2,1H3,(H,11,13);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDFOFIAMROYLFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CNCC1=CC=CC=C1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
937396-50-4 |
Source
|
Record name | 2-(benzylamino)-N-methylacetamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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